Cas no 462067-73-8 (3-[(3-Hydroxy-propylamino)-methyl]-5,7-dimethyl-1H-quinolin-2-one)

• Product Name: 3-[(3-Hydroxy-propylamino)-methyl]-5,7-dimethyl-1H-quinolin-2-one
• CAS No: 462067-73-8
• MF: C₁₅H₂₀N₂O₂
• MW: 260.331503868103
• CID: 3075552
• PubChem ID: 3145232
• Update Time: 2025-06-25

3-[(3-Hydroxy-propylamino)-methyl]-5,7-dimethyl-1H-quinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[(3-Hydroxy-propylamino)-methyl]-5,7-dimethyl-1H-quinolin-2-one
• 462067-73-8
• 3-(((3-Hydroxypropyl)amino)methyl)-5,7-dimethylquinolin-2-ol
• SB68959
• AKOS000300423

• MDL： MFCD02596892
• Inchi： 1S/C15H20N2O2/c1-10-6-11(2)13-8-12(9-16-4-3-5-18)15(19)17-14(13)7-10/h6-8,16,18H,3-5,9H2,1-2H3,(H,17,19)
• InChI Key： AEWRUAXBRKKOMS-UHFFFAOYSA-N
• SMILES： O=C1C(=CC2C(C)=CC(C)=CC=2N1)CNCCCO

Computed Properties

• Exact Mass: 260.152477885Da
• Monoisotopic Mass: 260.152477885Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.4Ų

Additional information on 3-[(3-Hydroxy-propylamino)-methyl]-5,7-dimethyl-1H-quinolin-2-one

3-[(3-Hydroxy-propylamino)-methyl]-5,7-dimethyl-1H-quinolin-2-one: A Comprehensive Overview

The compound with CAS No. 462067-73-8, known as 3-[(3-Hydroxy-propylamino)-methyl]-5,7-dimethyl-1H-quinolin-2-one, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of quinolinone derivatives, which have garnered substantial attention due to their diverse biological activities and potential applications in drug development. The quinolinone core of this molecule serves as a versatile scaffold for various functional groups, making it a promising candidate for exploring novel therapeutic agents.

Recent studies have highlighted the importance of quinolinone derivatives in targeting various disease states, including cancer, inflammation, and neurodegenerative disorders. The hydroxypropylamino group attached to the quinolinone ring introduces additional functionality, potentially enhancing the molecule's bioavailability and pharmacokinetic properties. This modification could play a pivotal role in improving the compound's efficacy and reducing adverse effects, making it a compelling candidate for preclinical and clinical studies.

One of the most intriguing aspects of this compound is its ability to modulate key cellular pathways involved in disease progression. For instance, research has demonstrated that quinolinone derivatives can inhibit enzymes such as cyclin-dependent kinases (CDKs) and histone deacetylases (HDACs), which are often dysregulated in cancer cells. The 5,7-dimethyl substituents on the quinolinone ring may further enhance the molecule's stability and selectivity towards these targets, providing a foundation for developing targeted therapies.

In addition to its enzymatic targets, this compound exhibits potent anti-inflammatory properties. Studies have shown that 3-[(3-Hydroxy-propylamino)-methyl]-5,7-dimethyl-1H-quinolin-2-one can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This suggests its potential utility in treating inflammatory conditions like arthritis and inflammatory bowel disease. Furthermore, its ability to cross the blood-brain barrier makes it an attractive candidate for exploring neuroprotective effects in models of Alzheimer's disease and Parkinson's disease.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the hydroxypropylamino group requires precise control over reaction conditions to ensure optimal yields and stereochemical outcomes. Researchers have employed various strategies, including nucleophilic substitution and reductive amination, to construct this complex molecule efficiently.

From a pharmacokinetic standpoint, the hydroxypropylamino group may enhance the compound's solubility and absorption profiles, which are critical factors for its effectiveness as an oral or parenteral therapeutic agent. Preclinical studies have demonstrated favorable pharmacokinetic properties, with moderate clearance rates and prolonged half-life observed in animal models. These findings underscore its potential for translation into clinical settings.

Despite its promising attributes, further research is needed to fully elucidate the mechanism of action and safety profile of 3-[(3-Hydroxy-propylamino)-methyl]-5,7-dimethyl-1H-quinolin-2-one. Ongoing studies are investigating its effects on cellular signaling pathways, as well as its potential for off-target interactions. Additionally, large-scale toxicological studies are being conducted to assess its safety profile and identify any potential adverse effects associated with chronic administration.

In conclusion, CAS No. 462067-73-8, or 3-[(3-Hydroxy-propylamino)-methyl]-5,7-dimethyl-1H-quinolin-2-one, represents a cutting-edge advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities position it as a valuable tool for exploring novel therapeutic strategies across multiple disease areas. As research continues to unfold, this compound has the potential to make significant contributions to the development of innovative treatments for some of the most challenging medical conditions faced by society today.